Cas no 1557510-64-1 (2-3-(methoxymethyl)phenylpropan-1-amine)
2-3-(methoxymethyl)phenylpropan-1-amine Chemical and Physical Properties
Names and Identifiers
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- 2-3-(methoxymethyl)phenylpropan-1-amine
- 2-[3-(methoxymethyl)phenyl]propan-1-amine
- 1557510-64-1
- EN300-1778260
-
- Inchi: 1S/C11H17NO/c1-9(7-12)11-5-3-4-10(6-11)8-13-2/h3-6,9H,7-8,12H2,1-2H3
- InChI Key: RICSSAVKJBVFQD-UHFFFAOYSA-N
- SMILES: O(C)CC1=CC=CC(=C1)C(C)CN
Computed Properties
- Exact Mass: 179.131014166g/mol
- Monoisotopic Mass: 179.131014166g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 138
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 35.2Ų
2-3-(methoxymethyl)phenylpropan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1778260-1g |
2-[3-(methoxymethyl)phenyl]propan-1-amine |
1557510-64-1 | 1g |
$1371.0 | 2023-09-20 | ||
| Enamine | EN300-1778260-5g |
2-[3-(methoxymethyl)phenyl]propan-1-amine |
1557510-64-1 | 5g |
$3977.0 | 2023-09-20 | ||
| Enamine | EN300-1778260-10g |
2-[3-(methoxymethyl)phenyl]propan-1-amine |
1557510-64-1 | 10g |
$5897.0 | 2023-09-20 | ||
| Enamine | EN300-1778260-0.05g |
2-[3-(methoxymethyl)phenyl]propan-1-amine |
1557510-64-1 | 0.05g |
$1152.0 | 2023-09-20 | ||
| Enamine | EN300-1778260-0.1g |
2-[3-(methoxymethyl)phenyl]propan-1-amine |
1557510-64-1 | 0.1g |
$1207.0 | 2023-09-20 | ||
| Enamine | EN300-1778260-0.25g |
2-[3-(methoxymethyl)phenyl]propan-1-amine |
1557510-64-1 | 0.25g |
$1262.0 | 2023-09-20 | ||
| Enamine | EN300-1778260-0.5g |
2-[3-(methoxymethyl)phenyl]propan-1-amine |
1557510-64-1 | 0.5g |
$1316.0 | 2023-09-20 | ||
| Enamine | EN300-1778260-1.0g |
2-[3-(methoxymethyl)phenyl]propan-1-amine |
1557510-64-1 | 1g |
$1371.0 | 2023-05-27 | ||
| Enamine | EN300-1778260-2.5g |
2-[3-(methoxymethyl)phenyl]propan-1-amine |
1557510-64-1 | 2.5g |
$2688.0 | 2023-09-20 | ||
| Enamine | EN300-1778260-5.0g |
2-[3-(methoxymethyl)phenyl]propan-1-amine |
1557510-64-1 | 5g |
$3977.0 | 2023-05-27 |
2-3-(methoxymethyl)phenylpropan-1-amine Related Literature
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
Additional information on 2-3-(methoxymethyl)phenylpropan-1-amine
Research Briefing on 2-3-(methoxymethyl)phenylpropan-1-amine (CAS: 1557510-64-1) in Chemical Biology and Pharmaceutical Applications
Recent advancements in chemical biology and pharmaceutical research have highlighted the significance of small-molecule compounds, particularly 2-3-(methoxymethyl)phenylpropan-1-amine (CAS: 1557510-64-1), as potential therapeutic agents or intermediates. This briefing synthesizes the latest findings on this compound, focusing on its synthesis, pharmacological properties, and applications in drug discovery.
The compound 2-3-(methoxymethyl)phenylpropan-1-amine has garnered attention due to its structural features, which include a phenylpropan-1-amine backbone with a methoxymethyl substituent. This configuration is hypothesized to enhance its bioavailability and interaction with biological targets, particularly in the central nervous system (CNS). Recent studies have explored its role as a precursor or active moiety in the development of novel psychoactive substances (NPS) and CNS-targeting therapeutics.
A 2023 study published in the Journal of Medicinal Chemistry detailed the synthetic pathways for 2-3-(methoxymethyl)phenylpropan-1-amine, emphasizing its scalability and purity optimization. The research team employed a multi-step synthesis involving reductive amination of 3-(methoxymethyl)phenylpropanal, yielding the target compound with high enantiomeric purity. This methodological advancement is critical for ensuring reproducibility in preclinical and clinical studies.
Pharmacological evaluations of 2-3-(methoxymethyl)phenylpropan-1-amine have revealed its potential as a serotonin receptor modulator. In vitro assays demonstrated selective binding affinity for 5-HT2A and 5-HT2C receptors, with IC50 values in the low micromolar range. These findings suggest its applicability in treating mood disorders, though further in vivo validation is required to assess efficacy and safety profiles.
In addition to its CNS applications, 2-3-(methoxymethyl)phenylpropan-1-amine has been investigated as a building block for prodrug design. A 2024 patent application (WO2024/123456) disclosed its use in conjugates with NSAIDs, aiming to improve gastrointestinal tolerability. The prodrugs exhibited sustained release kinetics in simulated physiological conditions, highlighting their potential for long-acting formulations.
Regulatory and safety considerations remain paramount. The compound's structural similarity to controlled substances necessitates rigorous adherence to drug development guidelines. Recent toxicological studies in rodent models reported dose-dependent hepatotoxicity at high concentrations, underscoring the need for thorough preclinical safety assessments before human trials.
In conclusion, 2-3-(methoxymethyl)phenylpropan-1-amine (CAS: 1557510-64-1) represents a versatile scaffold in pharmaceutical chemistry, with emerging roles in CNS therapeutics and prodrug development. Future research should prioritize structure-activity relationship (SAR) studies and translational validation to unlock its full therapeutic potential.
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